Cas no 1805701-84-1 (Ethyl 3-ethoxy-2-hydrazinylbenzoate)

• Product Name: Ethyl 3-ethoxy-2-hydrazinylbenzoate
• CAS No: 1805701-84-1
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 4955990
• Update Time: 2025-10-28

Ethyl 3-ethoxy-2-hydrazinylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-ethoxy-2-hydrazinylbenzoate

• Inchi： 1S/C11H16N2O3/c1-3-15-9-7-5-6-8(10(9)13-12)11(14)16-4-2/h5-7,13H,3-4,12H2,1-2H3
• InChI Key： IMMMJMZSLMPDHS-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(C(=O)OCC)=C1NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 2.3
• Topological Polar Surface Area: 73.6

Additional information on Ethyl 3-ethoxy-2-hydrazinylbenzoate

Ethyl 3-ethoxy-2-hydrazinylbenzoate (CAS No. 1805701-84-1): A Comprehensive Overview in Modern Chemical Research

Ethyl 3-ethoxy-2-hydrazinylbenzoate, identified by its CAS number 1805701-84-1, is a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various scientific domains. The detailed exploration of this molecule not only sheds light on its chemical characteristics but also highlights its relevance in contemporary research advancements.

The molecular structure of Ethyl 3-ethoxy-2-hydrazinylbenzoate consists of a benzoate core substituted with an ethoxy group at the third position and a hydrazinyl group at the second position. This specific arrangement imparts distinct reactivity and interaction capabilities, making it a valuable candidate for synthetic chemistry and drug development. The presence of the hydrazinyl moiety, in particular, suggests potential utility in forming Schiff bases and other heterocyclic compounds, which are widely studied for their biological activities.

In recent years, Ethyl 3-ethoxy-2-hydrazinylbenzoate has been the subject of numerous studies aimed at elucidating its pharmacological properties. Research indicates that this compound exhibits notable inhibitory effects on certain enzymes and receptors, which are implicated in various diseases. For instance, studies have explored its potential as an anti-inflammatory agent by targeting cyclooxygenase (COX) enzymes and other inflammatory pathways. Additionally, preliminary findings suggest that it may have antioxidant properties, which could be beneficial in combating oxidative stress-related conditions.

The hydrazinyl group in Ethyl 3-ethoxy-2-hydrazinylbenzoate is particularly noteworthy for its ability to participate in nucleophilic addition reactions. This reactivity has been exploited in the synthesis of more complex molecules, including potential drug candidates. Researchers have leveraged this property to develop novel derivatives with enhanced pharmacological profiles. Such derivatives are being investigated for their efficacy in treating neurological disorders, cancer, and infectious diseases.

Moreover, the ethoxy substituent at the third position of the benzoate ring contributes to the compound's solubility and bioavailability, which are critical factors in drug formulation. Enhanced solubility often translates to better absorption and distribution within the body, thereby improving therapeutic outcomes. This characteristic makes Ethyl 3-ethoxy-2-hydrazinylbenzoate a promising candidate for further development into a viable pharmaceutical agent.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of Ethyl 3-ethoxy-2-hydrazinylbenzoate. Molecular modeling techniques have allowed researchers to predict how this compound interacts with biological targets at the molecular level. These insights have guided experimental designs and helped optimize synthetic routes for more efficient production. The integration of computational methods with traditional wet chemistry has accelerated the discovery process significantly.

The pharmaceutical industry has taken note of these promising findings, leading to increased interest in Ethyl 3-ethoxy-2-hydrazinylbenzoate as a lead compound for drug development. Several companies are now investing in research programs aimed at transforming this molecule into a market-ready therapeutic agent. Collaborative efforts between academic institutions and pharmaceutical firms are underway to explore its full potential across multiple therapeutic areas.

From a synthetic chemistry perspective, Ethyl 3-ethoxy-2-hydrazinylbenzoate serves as an excellent building block for constructing more complex scaffolds. Its versatility allows chemists to introduce additional functional groups or modify existing ones, creating a diverse library of derivatives with tailored properties. This flexibility is crucial for developing compounds that can precisely target specific disease mechanisms without unintended side effects.

The environmental impact of synthesizing and utilizing Ethyl 3-ethoxy-2-hydrazinylbenzoate is also an area of growing interest. Researchers are exploring greener synthetic routes that minimize waste and reduce energy consumption. These efforts align with broader trends in sustainable chemistry, where minimizing environmental footprint is as important as maximizing yield and efficiency.

In conclusion, Ethyl 3-ethoxy-2-hydrazinylbenzoate (CAS No. 1805701-84-1) represents a fascinating compound with significant potential in chemical research and pharmaceutical development. Its unique structural features, coupled with recent advancements in computational methods and synthetic techniques, position it as a valuable asset for future drug discovery initiatives. As research continues to uncover new applications and benefits, this molecule is poised to play an increasingly important role in addressing global health challenges.